Cas no 779-90-8 (1,3,5-Triacetylbenzene)

• Product Name: 1,3,5-Triacetylbenzene
• CAS No: 779-90-8
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD00008741
• CID: 564083
• PubChem ID: 87577106
• Update Time: 2025-04-19

1,3,5-Triacetylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,1',1''-(Benzene-1,3,5-triyl)triethanone
• 1,3,5-Triacetylbenzene
• 1-(3,5-diacetylphenyl)ethanone
• 1,1',1''-Benzene-1,3,5-triyltriethanone
• 三乙酰基苯
• 1,3,5,Triacetylbenzene
• Benzene, 1,3,5-triacetyl-
• HSOAIPRTHLEQFI-UHFFFAOYSA-N
• 9K53727S7G
• AK140464
• NSC61943
• 1,5-Triacetylbenzene
• Benzene,3,5-triacetyl-
• Cambridge id 6741393
• Ethanone, 1,1',1''-(1,3,5-benzenetriyl)tris-
• 1-(3,5-diacetylp
• NS00037966
• EN300-5333289
• CS-0132625
• SR-01000242331-1
• SR-01000242331
• NSC 61943
• T1337
• AE-641/00125043
• UNII-9K53727S7G
• 1-(3,5-diacetylphenyl)ethan-1-one
• DTXSID50228530
• W-104290
• 1-(3,5-DIACETYLPHENYL)-1-ETHANONE
• FT-0606501
• AC-18374
• SY053070
• A839308
• 1,1',1''-(benzene-1,3,5-triyl)tris(ethan-1-one)
• 779-90-8
• AKOS002331835
• NSC-61943
• 1-(3,5-diacetylphenyl)ethanon
• Ethanone,1',1''-(1,3,5-benzenetriyl)tris-
• SCHEMBL669554
• Q27272653
• YSZC300
• CHEMBL4542707
• DS-7053
• EINECS 212-302-1
• MFCD00008741
• STK262293
• DB-075396

• MDL： MFCD00008741
• Inchi： 1S/C12H12O3/c1-7(13)10-4-11(8(2)14)6-12(5-10)9(3)15/h4-6H,1-3H3
• InChI Key： HSOAIPRTHLEQFI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C(C)=O)C=C(C(C)=O)C=1

Computed Properties

• Exact Mass: 204.07900
• Monoisotopic Mass: 204.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1554 (rough estimate)
• Melting Point: 162.0 to 165.0 deg-C
• Boiling Point: 302.71°C (rough estimate)
• Flash Point: 158.7±21.7 °C
• Refractive Index: 1.5205 (estimate)
• PSA: 51.21000
• LogP: 2.29440
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,3,5-Triacetylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37
• Safety Term：S26;S37/39
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
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